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Compound of Interest |

1-(2-Chlorophenyl)-N-
Compound Name:
methylethanamine

CAS No.: 51586-22-2

Cat. No.: B1591267

. J

Executive Safety Summary

Immediate Action Required: Treat 1-(2-Chlorophenyl)-N-methylethanamine (2-CMA) as a
toxic, halogenated organic base. Improper disposal poses severe neurotoxic risks to personnel
and long-term aquatic toxicity hazards.

o Primary Hazard: Neurotoxicity and severe eye/skin irritation (Corrosive/Irritant).

 Critical Restriction:NEVER dispose of down the drain. This compound resists standard
biological degradation in water treatment plants.

o Chemical Incompatibility: Violent reaction with strong oxidizers and acids.

Chemical Profile & Waste Classification

To ensure compliant disposal under RCRA (Resource Conservation and Recovery Act) and
local regulations, the compound must be correctly characterized.

Chemical Identity

o Systematic Name: 1-(2-Chlorophenyl)-N-methylethanamine

e Functional Group: Secondary Amine / Halogenated Aromatic
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 Acidity/Basicity: Basic (pKa ~9.5-10.0 for the amine)

o Physical State: Typically a liquid free base or a solid hydrochloride salt.

Waste Stream Designation

This compound must be classified as Halogenated Organic Waste.

Classification Criteria Status Operational Implication

Must be incinerated at high
- ] temperatures (>1100°C) with
Halogen Content Positive (Chlorine) ) )
acid gas scrubbing to prevent

HCI emission.

Likely DO0OO (Unlisted
RCRA Status Characteristic (Toxic) Hazardous) or D003 (Reactive)

if mixed improperly.

High bioaccumulation
Solubility Lipophilic (Base) potential; strictly prohibited

from sewer disposal.

Expert Insight: Waste vendors charge significantly more for halogenated waste because it
requires specialized scrubbers during incineration. Mixing this with non-halogenated solvents
(like Acetone or Ethanol) contaminates the cheaper stream, elevating the disposal cost of the

entire container. Always segregate.

Step-by-Step Disposal Protocol

This protocol is a self-validating system designed to prevent cross-contamination and
accidental exposure.
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Phase 1: Preparation & PPE

Objective: Establish a barrier between the operator and the neurotoxic agent.
e Engineering Controls: All manipulations must occur inside a certified chemical fume hood.
e PPE Requirements:

o Hands: Double nitrile gloves (0.11 mm minimum thickness). Reasoning: Amines can
permeate thin latex rapidly.

o Eyes: Chemical splash goggles (ANSI Z87.1).

o Body: Lab coat + chemically resistant apron.

Phase 2: Solubilization & Packaging

Objective: Convert the substance into a stable, transportable form.

Scenario A: Solid Waste (Pure Salt/Powder)

e Do not dissolve unnecessarily.[1][2][3] Solid waste is safer to transport.

e Place the solid directly into a wide-mouth High-Density Polyethylene (HDPE) jar.
» Validation Check: Ensure the lid has a chemically resistant liner (Teflon/PTFE).
Scenario B: Liquid Waste (Free Base or Solution)

o Select a dedicated Halogenated Waste container (Glass or HDPE).

e pH Check (Crucial): If the solution is highly basic (pH > 10), neutralize strictly with dilute
Acetic Acid to pH 7-9 before combining with other waste.

o Why? Adding a strong base to a waste container that might contain acidic solvent residues
can cause an immediate exothermic eruption.

o Pour slowly using a funnel to prevent splashing.
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Phase 3: Labeling & Storage

o Tagging: Affix a hazardous waste tag immediately.[3]

o Constituents: "1-(2-Chlorophenyl)-N-methylethanamine" (Do not use abbreviations like
"2-CMA").

o Hazard Checkboxes: [x] Toxic, [x] Irritant, [x] Halogenated.

e Secondary Containment: Place the waste bottle into a polyethylene tray to capture potential
leaks.

Chemical Compatibility Matrix

Failure to segregate is the leading cause of laboratory waste accidents. Use this matrix to
validate your storage plan.

Substance Class Compatibility Reaction | Risk

Safe, but creates basic

Water Compatible )
solution.
Cost inefficiency (contaminates
Non-Halogenated Solvents Segregate
stream).[1][3]
_ Exothermic neutralization; heat
Strong Acids (HCI, H2SOa) INCOMPATIBLE

generation.

o ) ) Fire/Explosion Risk. Amines
Oxidizers (Peroxides, Nitrates) DANGEROUS ]
are reducing agents.

) ) Safe to mix in Halogenated
Chlorinated Solvents (DCM) Compatible
Waste stream.

Emergency Contingencies (Spill Response)

If a spill occurs outside the fume hood:

o Evacuate: Clear the immediate area of personnel.
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e Ventilate: Open windows if safe; ensure HVAC is running.
e Absorb:
o Use a Universal Sorbent (vermiculite or clay).

o Do not use paper towels alone, as they increase the surface area for evaporation of toxic
vapors.

o Decontaminate:
o Wash the surface with a mild surfactant (soap/water).
o Verification: Use pH paper on the wet surface. If pH > 8, continue cleaning until neutral.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for disposing of 1-(2-Chlorophenyl)-N-
methylethanamine.
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Start: 1-(2-Chlorophenyl)-N-methylethanamine Waste

Determine Physical State

Solid (Powder/Salt) Liquid (Solution/Free Base)

Check pH Compatibility

Pack in Wide-Mouth HDPE Jar

Highly Basic (pH > 10)

Neutralize to pH 7-9 (Dilute Acid) Neutral/Mild (pH 7-9)

Pour into Halogenated Waste Container

Affix Hazardous Waste Tag
(Mark: Toxic, Halogenated)

Store in Secondary Containment
(Satellite Accumulation Area)

Schedule EHS/Vendor Pickup

Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and packaging of halogenated amine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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